3-Amino-2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-ol

• Molecular Formula: C11H16BrNO2
• Molecular Weight: 274.15 g/mol
• IUPAC Name: 2-(aminomethyl)-3-(5-bromo-2-methoxyphenyl)propan-1-ol
• InChI: InChI=1S/C11H16BrNO2/c1-15-11-3-2-10(12)5-9(11)4-8(6-13)7-14/h2-3,5,8,14H,4,6-7,13H2,1H3
• InChI Key: TWGSZHOFHRHTRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CC(CN)CO

Description

3-Amino-2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-ol is a β-amino alcohol derivative featuring a brominated and methoxy-substituted benzyl group at the second carbon of the propanol backbone. Its molecular formula is C₁₀H₁₄BrNO₂, with a molecular weight of 260.13 g/mol . The compound’s structure includes a primary alcohol group at position 1, a secondary amine at position 3, and a 5-bromo-2-methoxybenzyl substituent at position 2.

Preparation Methods

Synthesis via Aromatic Bromination and Methoxylation

Step 1: Synthesis of 2-Methoxyphenyl Precursors

• Starting from commercially available phenol derivatives, methylation is performed using methyl iodide (CH₃I) or dimethyl sulfate in the presence of a base such as potassium carbonate (K₂CO₃).

  Reaction:

  $$
  \text{Phenol} + \text{(CH}3)2\text{SO} \rightarrow \text{2-Methoxyphenol}
  $$

• Alternatively, direct methylation of 2-hydroxyphenyl intermediates via methylation reagents under basic conditions.

Step 2: Regioselective Bromination

• Bromination of 2-methoxyphenol occurs at the para or ortho position relative to the methoxy group, controlled by directing effects.

• Use of N-bromosuccinimide (NBS) in the presence of a radical initiator (AIBN) or under electrophilic aromatic substitution conditions with Br₂ in acetic acid.

  Reaction conditions:

  • Temperature: 0°C to room temperature
  • Solvent: Acetic acid or carbon tetrachloride (CCl₄)

  Outcome:

  • Formation of 5-bromo-2-methoxyphenyl derivatives with regioselectivity favoring para substitution due to the methoxy group's activating effect.

Data Table 1: Bromination Conditions and Yields

Parameter	Reagent/Condition	Yield (%)	Regioselectivity
Bromination	NBS, AIBN, room temp	85	Para > ortho
Bromination	Br₂, acetic acid	78	Para predominant

Formation of the Methyl-Linked Side Chain

Step 3: Synthesis of the Propanol Side Chain

• The side chain, propan-1-ol , is introduced via nucleophilic addition to suitable electrophiles or via reductive amination.

• For example, starting from 3-bromo-2-methoxyphenylmethyl derivatives, nucleophilic substitution with chloromethyl compounds followed by reduction yields the desired amino alcohol.

• Alternatively, reductive amination of aldehyde intermediates derived from the aromatic ring can produce the amino-propanol side chain.

Reaction:

$$
\text{Aromatic aldehyde} + \text{Amine} \xrightarrow{\text{NaBH}_4} \text{Amino alcohol}
$$

Note: The amino group can be introduced via ammonolysis or by using ammonia in the presence of reducing agents.

Data Table 2: Side Chain Formation Methods

Method	Reagents	Conditions	Yield (%)
Nucleophilic substitution	Chloromethyl methyl ether	Reflux	70–80
Reductive amination	Formaldehyde, NH₃, NaBH₄	Room temp	65–75

Final Assembly and Purification

• The aromatic brominated and methoxylated intermediate is coupled with the amino alcohol side chain via nucleophilic substitution or reductive amination, depending on the functional groups present.

• Purification is achieved through column chromatography, recrystallization, or preparative HPLC to isolate the target compound with high purity.

Advanced Research Discoveries and Data Tables

Recent research indicates that regioselective halogenation and functionalization of aromatic compounds can be optimized using microwave-assisted synthesis, which reduces reaction times and improves yields.

Research Discovery:

• Microwave irradiation at 100–150°C with NBS in acetonitrile significantly enhances regioselectivity and yields for bromination of methoxyphenols, with yields exceeding 90% in some cases.

Data Table 3: Microwave-Assisted Bromination

Parameter	Conditions	Yield (%)	Regioselectivity
Microwave	120°C, 10 min	92	Para > ortho

Summary of Preparation Pathway

Step	Description	Reagents/Conditions	Purpose
1	Methylation of phenol	CH₃I, K₂CO₃	Introduce methoxy group
2	Bromination	NBS, acetic acid, room temp	Regioselective bromination
3	Side chain synthesis	Formaldehyde, NH₃, NaBH₄	Amino alcohol formation
4	Coupling	Nucleophilic substitution	Attach side chain to aromatic core
5	Purification	Chromatography	Isolate pure compound

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The brominated aromatic ring can be reduced to remove the bromine atom.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents like sodium hydroxide or other strong bases.

Major Products

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of a de-brominated aromatic compound.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Amino-2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the brominated aromatic ring can participate in hydrophobic interactions. These interactions can influence various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Halogenation Effects

• Bromine vs.
• Methoxy vs. Trifluoromethyl : The methoxy group (electron-donating) in the target contrasts with the electron-withdrawing trifluoromethyl group in ’s analogue, affecting electronic distribution and solubility .

Stereochemical Variations

• The (R)-configuration in ’s compound highlights the role of chirality in pharmacological activity, as enantiomers often exhibit differing receptor affinities .

Salt Forms

• The hydrochloride salt in improves aqueous solubility, a critical factor for bioavailability in drug development .

Research Findings and Implications

• The 5-bromo-2-methoxy substitution pattern mimics motifs in antipsychotics (e.g., brominated aromatics in risperidone derivatives) .
• Amino alcohol moieties are prevalent in β-blockers (e.g., propranolol), implying cardiovascular or neurological activity .

Biological Activity

3-Amino-2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-ol, also known by its hydrochloride form, has garnered attention for its potential biological activities. This compound, characterized by its unique molecular structure, exhibits properties that may be beneficial in various therapeutic contexts, including antimicrobial and anti-inflammatory applications.

• Molecular Formula: C11H17BrClNO2
• Molecular Weight: 310.615 g/mol
• CAS Number: 1909325-57-0

Antimicrobial Activity

Research indicates that 3-Amino-2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-ol exhibits significant antimicrobial properties. In vitro studies have shown its effectiveness against a range of bacterial strains, both Gram-positive and Gram-negative.

Table 1: Antimicrobial Efficacy of 3-Amino-2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-ol

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	50 µg/mL
Escherichia coli	100 µg/mL
Pseudomonas aeruginosa	150 µg/mL
Enterococcus faecalis	75 µg/mL

These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Anti-inflammatory Properties

In addition to its antimicrobial activity, the compound has been investigated for its anti-inflammatory effects. A study demonstrated that it could inhibit the production of pro-inflammatory cytokines in macrophage cells, suggesting a mechanism that could be beneficial in treating inflammatory diseases.

Case Study: Inhibition of Cytokine Production
A recent study used macrophage cell lines to assess the effects of 3-Amino-2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-ol on cytokine levels. The results indicated:

• IL-6 Reduction: Decreased by 40% at a concentration of 50 µg/mL.
• TNF-alpha Reduction: Reduced by 30% at a concentration of 100 µg/mL.

These results support the potential use of this compound in therapeutic strategies aimed at reducing inflammation.

The biological activity of 3-Amino-2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-ol is believed to be linked to its ability to interact with specific biological targets:

• Inhibition of Bacterial Enzymes: The compound may inhibit enzymes critical for bacterial cell wall synthesis.
• Cytokine Modulation: It appears to modulate signaling pathways involved in inflammation, particularly those associated with NF-kB activation.

Q & A

Q. What are the recommended synthetic routes for 3-Amino-2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-ol, and how do reaction conditions influence yield and purity?

Methodological Answer: The compound can be synthesized via two primary routes:

• Reductive Amination : Reacting a ketone precursor (e.g., 2-[(5-bromo-2-methoxyphenyl)methyl]propan-1-one) with ammonia or a primary amine in the presence of reducing agents like sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN). Solvents such as ethanol or tetrahydrofuran (THF) at 0–25°C are optimal for controlling side reactions .
• Catalytic Hydrogenation : Using palladium on carbon (Pd/C) or Raney nickel under hydrogen gas (1–3 atm) to reduce nitro or imine intermediates. Elevated temperatures (50–80°C) improve reaction rates but require careful monitoring to avoid over-reduction .

Q. Key Considerations :

• Purity (>95%) is achievable via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (ethanol/water mixtures) .
• Bromine stability: Avoid strong bases or prolonged heating to prevent debromination .

Q. How can researchers optimize purification methods for this compound, considering its physicochemical properties?

Methodological Answer:

• Chromatography : Use reverse-phase HPLC (C18 column, acetonitrile/water mobile phase) for high-resolution separation, especially if the compound contains polar functional groups (e.g., -OH, -NH₂). Adjust pH with 0.1% trifluoroacetic acid (TFA) to enhance peak symmetry .
• Recrystallization : Solvent selection is critical. Ethanol/water (7:3 v/v) balances solubility and polarity for high recovery (>85%) .
• Lyophilization : For hygroscopic samples, freeze-drying from tert-butanol/water mixtures preserves stability .

Q. What spectroscopic techniques are most reliable for structural characterization, and how should data discrepancies be addressed?

Methodological Answer:

• NMR : ¹H/¹³C NMR (DMSO-d₆ or CDCl₃) identifies key groups:
  • Aromatic protons (δ 6.8–7.5 ppm, integrating for bromine's deshielding effect) .
  • Methoxy singlet (~δ 3.8 ppm) and amino protons (broad, δ 1.5–2.5 ppm) .
• Mass Spectrometry : High-resolution ESI-MS confirms molecular ion ([M+H]⁺) and bromine isotopic patterns (1:1 ratio for ⁷⁹Br/⁸¹Br) .
• X-ray Crystallography : Resolves stereochemistry and crystal packing; compare experimental data with computational models (e.g., DFT) to address bond-length or angle discrepancies .

Advanced Research Questions

Q. What strategies are effective for resolving stereochemical uncertainties in the synthesis of this compound?

Methodological Answer:

• Chiral Chromatography : Use a Chiralpak IA/IB column with hexane/isopropanol (90:10) to separate enantiomers. Monitor optical rotation ([α]D²⁵) to confirm enantiopurity .
• Asymmetric Catalysis : Employ chiral ligands (e.g., BINAP) in palladium-catalyzed couplings or organocatalytic methods (e.g., proline derivatives) to induce stereoselectivity during key bond-forming steps .
• Dynamic Kinetic Resolution : Utilize enzymes (e.g., lipases) or transition-metal catalysts to racemize undesired enantiomers in situ .

Q. How can computational modeling predict the compound's reactivity and interaction with biological targets?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict nucleophilic/electrophilic sites. For example, the amino group's HOMO suggests susceptibility to oxidation .
• Molecular Dynamics (MD) : Simulate binding to receptors (e.g., GPCRs) using software like GROMACS. Focus on hydrogen bonding (hydroxyl, amino) and hydrophobic interactions (bromophenyl group) .
• ADMET Prediction : Tools like SwissADME estimate bioavailability (%F >30) and blood-brain barrier penetration (logBB <0.3), guiding pharmacological studies .

Q. What experimental approaches can resolve contradictions in reported physicochemical properties (e.g., solubility, pKa)?

Methodological Answer:

• Solubility : Use shake-flask method (UV-Vis quantification) in buffered solutions (pH 1–13). Compare with Hansen solubility parameters (δD, δP, δH) to identify outlier solvents .
• pKa Determination : Perform potentiometric titration (GLpKa) or NMR-based methods (chemical shift vs. pH). For amino groups, expect pKa ~9.5; deviations may indicate intramolecular H-bonding .
• Thermodynamic Analysis : Apply local composition models (e.g., Wilson equation) to activity coefficients in mixed solvents, reconciling discrepancies in phase behavior .

Q. How can researchers design robust stability studies under varying storage and reaction conditions?

Methodological Answer:

• Forced Degradation : Expose the compound to heat (40–80°C), light (ICH Q1B), and humidity (75% RH) for 4 weeks. Monitor via HPLC for degradation products (e.g., de-brominated analogs) .
• Kinetic Studies : Use Arrhenius plots (ln k vs. 1/T) to extrapolate shelf-life at 25°C. Atypical slopes suggest complex degradation mechanisms (e.g., autocatalysis) .

Q. Notes

• For biological studies, prioritize enantiopure samples to avoid confounding pharmacological results .
• Cross-validate computational predictions with experimental data to ensure model accuracy .